Cas no 898764-75-5 ((3,4-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3,4-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898764-75-5
• MF: C₁₈H₁₅F₂NO
• MW: 299.314611673355
• MDL: MFCD03841881
• CID: 1945312
• PubChem ID: 24724656
• Update Time: 2025-04-21

(3,4-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (3,4-difluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• DTXSID80643055
• (3,4-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 1-{[4-(3,4-difluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (3,4-Difluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• AKOS016020117
• (3,4-Difluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• MFCD03841881
• 3,4-DIFLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898764-75-5

• MDL： MFCD03841881
• Inchi： 1S/C18H15F2NO/c19-16-8-7-15(11-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2
• InChI Key： HSNRDJCPVGIRRM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 299.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.50550